Cas no 62619-59-4 (3,6,9-Undecanetrione, 1,11-bis(5-methyl-2-furanyl)-)

• Product Name: 3,6,9-Undecanetrione, 1,11-bis(5-methyl-2-furanyl)-
• CAS No: 62619-59-4
• MF: C₂₁H₂₆O₅
• MW: 358.428146839142
• CID: 437800
• PubChem ID: 71384501
• Update Time: 2025-04-19

3,6,9-Undecanetrione, 1,11-bis(5-methyl-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 3,6,9-Undecanetrione, 1,11-bis(5-methyl-2-furanyl)-
• 1,11-bis(5-methylfuran-2-yl)undecane-3,6,9-trione
• DTXSID30806754
• 62619-59-4

• Inchi： 1S/C21H26O5/c1-15-3-11-20(25-15)13-9-18(23)7-5-17(22)6-8-19(24)10-14-21-12-4-16(2)26-21/h3-4,11-12H,5-10,13-14H2,1-2H3
• InChI Key： YFMIQLVZQGXKBH-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CCC(CCC(CCC(CCC1=CC=C(C)O1)=O)=O)=O

Computed Properties

• Exact Mass: 358.17808
• Monoisotopic Mass: 358.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• PSA: 77.49